BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of 2,4,7-
Trimethyloctane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4,7-Trimethyloctane

Cat. No.: B14564517

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4,7-Trimethyloctane, a branched alkane with applications as a solvent and in
fuel science.[1][2] The information is presented to support research and development activities
where this compound's physical characteristics are of importance.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 2,4,7-Trimethyloctane.
It is important to note that slight variations in reported values exist in the literature, which may
be attributed to different experimental conditions and measurement techniques.
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Property Value Source(s)
Molecular Formula Ci11Hza [L1][2][3][4]
Molecular Weight 156.31 g/mol [1][5]
IUPAC Name 2,4, 7-trimethyloctane [1][5]

CAS Number 62016-38-0 [1][2][3]
Boiling Point 1681t0 178 °C [1][6]1[7]
Density 0.734 to 0.747 g/cm3 (at 20°C) [11161[7]
Refractive Index 1.413101.4189 (11161171
Solubility Low solubility in water [2]

Flash Point 52.3°C [6]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
2,4,7-Trimethyloctane are not extensively published. However, standard methodologies for
organic compounds are applicable. The following outlines general procedures for key
measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 2,4,7-Trimethyloctane, a common and effective method is the
Thiele tube method, which requires a small sample volume.[8]

Apparatus:
e Thiele tube
e Thermometer

o Small test tube (Durham tube)
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e Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner)

e Mineral oil

Procedure:

A small amount of 2,4,7-Trimethyloctane is placed in the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is placed in a Thiele tube containing mineral oil.
o The Thiele tube is gently heated, causing the temperature of the oil and the sample to rise.

» As the liquid approaches its boiling point, a stream of bubbles will emerge from the open end
of the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[8]

Determination of Density

The density of a liquid is its mass per unit volume. For a non-volatile liquid like 2,4,7-
Trimethyloctane, a pycnometer is a precise instrument for this measurement.[1]

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
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o Constant temperature water bath
Procedure:
e The empty, clean, and dry pycnometer is weighed.

e The pycnometer is filled with distilled water and placed in a constant temperature bath (e.qg.,
20°C) until it reaches thermal equilibrium. The volume is adjusted, and the pycnometer is
reweighed to determine the mass of the water. This allows for the precise calculation of the
pycnometer's volume.

e The pycnometer is then emptied, dried, and filled with 2,4,7-Trimethyloctane.

o The filled pycnometer is brought to the same constant temperature in the water bath, the
volume is adjusted, and it is weighed again to determine the mass of the sample.

e The density is calculated by dividing the mass of the 2,4,7-Trimethyloctane by the volume
of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. The Abbe refractometer is a common instrument for measuring
the refractive index of liquids.[1][9]

Apparatus:

e Abbe refractometer

 Light source (typically a sodium D-line source)
o Constant temperature water bath

Procedure:

e The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry.
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o Afew drops of 2,4,7-Trimethyloctane are placed on the surface of the measuring prism.

e The prisms are closed and the instrument is connected to a constant temperature water bath
set to a specific temperature (e.g., 20°C).

e The light source is positioned to illuminate the prisms.

o While looking through the eyepiece, the adjustment knob is turned until the boundary
between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is then read from the instrument's scale.[9]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the key physicochemical properties of a liquid organic compound such as 2,4,7-
Trimethyloctane.
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Sample Preparation

Obtain pure sample of 2,4,7-Trimethyloctane
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General workflow for physicochemical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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